Cas no 2287246-67-5 ((8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid)

• Product Name: (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid
• CAS No: 2287246-67-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 6601991
• PubChem ID: 137944265
• Update Time: 2025-10-30

(8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287246-67-5
• (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid
• EN300-6734739

• Inchi： 1S/C7H11NO4/c9-6(10)5-3-7(4-8-5)11-1-2-12-7/h5,8H,1-4H2,(H,9,10)/t5-/m1/s1
• InChI Key： WRHPVRWALQQWHH-RXMQYKEDSA-N
• SMILES： O1CCOC21CN[C@@H](C(=O)O)C2

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid

Comprehensive Overview of (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid (CAS No. 2287246-67-5)

The compound (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid (CAS No. 2287246-67-5) is a structurally unique spirocyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its spirocyclic framework and functional groups make it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both dioxa and aza rings in its structure contributes to its stability and bioavailability, which are critical factors in modern medicinal chemistry.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of spirocyclic compounds like (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity and pharmacokinetic properties of such molecules, addressing common queries like "How do spirocyclic compounds improve drug efficacy?" or "What role do heterocycles play in CNS drug development?". These topics align with the growing demand for innovative small-molecule therapeutics.

The synthesis of (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid often involves stereoselective reactions, a focal point for organic chemists exploring green chemistry and catalytic methods. With sustainability being a hot topic, questions such as "Can spirocyclic compounds be synthesized using eco-friendly catalysts?" or "What are the industrial applications of chiral spirocycles?" are frequently searched. This compound’s chiral center at the 8-position further underscores its relevance in asymmetric synthesis.

From a pharmacological perspective, (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid is studied for its potential as a scaffold for GPCR modulators and neurotransmitter analogs. The rise of neurodegenerative disease research has amplified interest in its derivatives, particularly for targeting Alzheimer’s and Parkinson’s pathways. Searches like "Spirocyclic compounds in neurodegeneration" or "CAS 2287246-67-5 mechanism of action" reflect this niche.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC, and mass spectrometry, techniques frequently discussed in forums on quality control in APIs. Its CAS registry number (2287246-67-5) ensures precise identification in chemical databases, a detail often queried by procurement specialists. Additionally, its carboxylic acid moiety enables further derivatization, making it a candidate for prodrug strategies—a trending subtopic in drug delivery optimization.

In summary, (8R)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid exemplifies the intersection of structural complexity and therapeutic potential. Its applications span medicinal chemistry, catalysis, and material science, resonating with contemporary searches on "spirocyclic drug candidates 2024" and "chiral building blocks for pharmaceuticals." As research advances, this compound is poised to remain a key player in innovative chemical solutions.